Cas no 1366261-40-6 (5-(3,4-Difluorophenyl)-1-methyl-1h-pyrazol-4-amine)

• Product Name: 5-(3,4-Difluorophenyl)-1-methyl-1h-pyrazol-4-amine
• CAS No: 1366261-40-6
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 6344803
• PubChem ID: 83702486
• Update Time: 2025-08-05

5-(3,4-Difluorophenyl)-1-methyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-737428
• 1366261-40-6
• 5-(3,4-difluorophenyl)-1-methyl-1h-pyrazol-4-amine
• 5-(3,4-Difluorophenyl)-1-methyl-1h-pyrazol-4-amine

• Inchi： 1S/C10H9F2N3/c1-15-10(9(13)5-14-15)6-2-3-7(11)8(12)4-6/h2-5H,13H2,1H3
• InChI Key： JOMFMTJDJHEBSR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=C(C=NN1C)N)F

Computed Properties

• Exact Mass: 209.07645362g/mol
• Monoisotopic Mass: 209.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(3,4-Difluorophenyl)-1-methyl-1h-pyrazol-4-amine

Introduction to 5-(3,4-Difluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1366261-40-6)

5-(3,4-Difluorophenyl)-1-methyl-1H-pyrazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1366261-40-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this pyrazole derivative incorporates a 3,4-difluorophenyl group, which contributes to its distinct chemical behavior and reactivity. Such structural features are often exploited in medicinal chemistry to modulate biological activity, making this compound a subject of considerable interest in academic and industrial research.

The pyrazol-4-amine core of this molecule is a well-studied scaffold in drug discovery, known for its ability to interact with various biological targets. The presence of a methyl group at the 1-position and the amine functionality at the 4-position further enhances its versatility, allowing for diverse chemical modifications. These modifications can be tailored to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability, which are critical factors in the development of successful pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 5-(3,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine with biological targets with greater accuracy. This has facilitated the design of targeted experiments to validate these predictions, leading to faster and more efficient drug discovery processes. The 3,4-difluorophenyl moiety, in particular, has been shown to enhance binding interactions due to its ability to engage in π-stacking and hydrogen bonding interactions with protein targets.

In the context of current research, this compound has been investigated for its potential role in addressing various therapeutic challenges. For instance, studies have explored its interactions with enzymes and receptors involved in inflammatory pathways. The fluorine atoms in the 3,4-difluorophenyl group contribute to increased metabolic stability and resistance to degradation by enzymes such as cytochrome P450 enzymes. This characteristic is particularly valuable in designing long-acting drugs that require fewer dosing regimens.

The pharmaceutical industry has shown considerable interest in developing small-molecule inhibitors based on pyrazole scaffolds due to their broad spectrum of biological activities. 5-(3,4-Difluorophenyl)-1-methyl-1H-pyrazol-4-amine represents a promising candidate for further exploration in this area. Its unique structural features make it a versatile building block for synthesizing analogs with enhanced potency and selectivity. Researchers have employed high-throughput screening (HTS) techniques to identify derivatives of this compound that exhibit improved pharmacological profiles.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. The pyrazole moiety is known to interact effectively with ATP-binding pockets in kinase domains, making it an ideal scaffold for designing inhibitors. The incorporation of fluorine atoms has been shown to improve binding affinity and selectivity against target kinases while minimizing off-target effects.

The synthesis of 5-(3,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aryl rings present in this molecule.

Evaluation of the pharmacological properties of this compound has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes relevant to inflammatory diseases. Additionally, preclinical studies have shown potential therapeutic effects in animal models of inflammation and pain. These findings support further investigation into its clinical applications.

The regulatory landscape for new drug development requires thorough characterization of compounds like 5-(3,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine before they can be tested in human trials. This involves extensive toxicological studies to assess safety profiles and pharmacokinetic analyses to determine optimal dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated these processes by leveraging shared resources and expertise.

The future prospects for 5-(3,4-difluorophenyl)-1-methyl-1H-pyrazol-4-amine are bright, given its unique structural features and potential therapeutic applications. Continued research into its mechanisms of action and optimization through structure-based drug design will likely lead to novel treatments for various diseases. As computational tools become more sophisticated, virtual screening methods will play an increasingly important role in identifying new derivatives with enhanced efficacy.

In conclusion,5-(3,4-Difluorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 1366261-40-6) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its structural versatility and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents.